(4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone structure elucidation
(4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone structure elucidation
An In-depth Technical Guide to the Structure Elucidation of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone
Abstract
(4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone stands as a cornerstone chiral auxiliary in the field of asymmetric synthesis, prized for its ability to confer high diastereoselectivity in a variety of carbon-carbon bond-forming reactions.[] Its efficacy is fundamentally rooted in its well-defined three-dimensional structure. This technical guide provides a comprehensive, multi-technique framework for the unambiguous structure elucidation and stereochemical confirmation of this vital synthetic tool. We will explore the synergistic application of spectroscopic and chiroptical methods, grounded in field-proven protocols, to create a self-validating system for researchers, scientists, and drug development professionals.
Introduction: The Significance of Stereochemistry
In the synthesis of chiral molecules, particularly pharmaceuticals, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Chiral auxiliaries are compounds temporarily incorporated into a synthetic route to direct the formation of a desired stereoisomer.[] Evans' oxazolidinone auxiliaries, including the subject of this guide, (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone, are exemplary in this role.[] They function by creating a sterically defined environment that biases the approach of reagents to one face of a prochiral enolate, leading to the preferential formation of one diastereomer.
The absolute configuration, denoted as (4S,5R), is paramount. An incorrect stereochemical assignment of the auxiliary would lead to the synthesis of the incorrect enantiomer of the target molecule. Therefore, rigorous and unequivocal structure elucidation is the foundational step upon which all subsequent asymmetric applications are built. This guide details the necessary analytical workflow, explaining not just the "how" but the "why" behind each experimental choice.
Core Physicochemical & Structural Properties
A baseline characterization of the molecule is the first step in its identification. These properties serve as primary indicators of identity and purity. The compound is a white crystalline solid.[3]
| Property | Value | Source(s) |
| CAS Number | 16251-45-9 | [4][5] |
| Molecular Formula | C₁₀H₁₁NO₂ | [4][6] |
| Molecular Weight | 177.20 g/mol | [5][6] |
| Melting Point | 121-123 °C (lit.) | [7][8] |
| Optical Rotation [α]²⁵/D | -168° (c = 2 in chloroform) |
The molecular formula C₁₀H₁₁NO₂ provides the elemental composition, while the melting point offers a reliable measure of purity.[6] The specific optical rotation is a critical chiroptical property, with the negative sign (-) indicating its levorotatory nature, a key characteristic of this specific enantiomer.
The Spectroscopic Toolkit for Structure Determination
A combination of spectroscopic techniques is essential to piece together the molecular puzzle, from the basic connectivity of atoms to the subtle nuances of its stereochemistry.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton
NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. For (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone, both ¹H and ¹³C NMR provide distinct and diagnostic information. The stability and conformation of oxazolidinone rings have been extensively studied using NMR.[9][10]
Expected ¹H NMR Spectral Data (in CDCl₃):
-
δ ~7.2-7.4 ppm (m, 5H): This multiplet corresponds to the five protons of the monosubstituted phenyl ring.
-
δ ~5.5-6.0 ppm (br s, 1H): A broad singlet characteristic of the N-H proton of the oxazolidinone ring.
-
δ ~5.0 ppm (d, 1H): A doublet corresponding to the proton at the C5 position (H5), which is adjacent to H4. The coupling constant (J-value) will reflect the dihedral angle between H4 and H5.
-
δ ~4.0-4.5 ppm (m, 1H): A multiplet for the proton at the C4 position (H4), coupled to both the H5 proton and the methyl group protons.
-
δ ~0.8-1.0 ppm (d, 3H): A doublet representing the three protons of the methyl group at C4, coupled to the H4 proton.
Expected ¹³C NMR Spectral Data (in CDCl₃):
-
δ ~158-160 ppm: The carbonyl carbon (C2) of the oxazolidinone ring.
-
δ ~135-140 ppm: The quaternary aromatic carbon attached to the oxazolidinone ring.
-
δ ~125-129 ppm: A set of signals for the remaining five carbons of the phenyl ring.
-
δ ~78-82 ppm: The carbon at the C5 position, bonded to both oxygen and the phenyl group.
-
δ ~55-60 ppm: The carbon at the C4 position, bonded to nitrogen and the methyl group.
-
δ ~14-18 ppm: The methyl group carbon.
Workflow for NMR-Based Structure Confirmation
Infrared (IR) Spectroscopy: Identifying Functional Groups
IR spectroscopy is a rapid and effective method for identifying the key functional groups within a molecule by detecting their characteristic vibrations. The IR spectrum of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone will display several key absorption bands.
Key IR Absorption Bands:
-
~3300 cm⁻¹ (sharp): N-H stretching vibration of the secondary amide within the ring.
-
~3100-3000 cm⁻¹ (medium): Aromatic C-H stretching.
-
~2980-2850 cm⁻¹ (medium): Aliphatic C-H stretching (from the methyl group and C-H on the ring).
-
~1750 cm⁻¹ (strong): A very strong and characteristic C=O (carbonyl) stretching vibration of the cyclic carbamate (oxazolidinone).[11]
-
~1220 cm⁻¹ (strong): C-O stretching vibration.
The presence of the strong carbonyl absorption at ~1750 cm⁻¹ and the N-H stretch are definitive indicators of the oxazolidinone ring system.[11]
Mass Spectrometry (MS): Confirming Molecular Weight
Mass spectrometry provides the exact molecular weight of a compound and offers clues to its structure through fragmentation patterns. While MS is inherently "chiral-blind" as enantiomers have identical masses, it is indispensable for confirming the molecular formula.[12]
-
Molecular Ion (M⁺): The spectrum should show a clear molecular ion peak at an m/z (mass-to-charge ratio) corresponding to the molecular weight of the compound, approximately 177.20. High-resolution mass spectrometry (HRMS) can confirm the elemental composition C₁₀H₁₁NO₂ with high accuracy (calculated exact mass: 177.078978594 Da).[6]
-
Fragmentation: Common fragmentation pathways may include the loss of the phenyl group or cleavage of the oxazolidinone ring, providing further corroborative evidence for the proposed structure.
X-ray Crystallography: The Definitive Proof of Stereochemistry
X-ray crystallography is the gold standard for the unambiguous determination of the three-dimensional structure of a crystalline solid, including its absolute stereochemistry. By diffracting X-rays off a single crystal of the compound, one can generate a precise electron density map and, from that, a model of the atomic arrangement in space. This technique directly visualizes the trans relationship between the C4-methyl and C5-phenyl groups and confirms their respective (S) and (R) configurations. While obtaining a suitable crystal can be a challenge, the resulting data is unequivocal proof of the compound's absolute structure.
Chiroptical Methods: Verifying Enantiomeric Purity
While spectroscopy confirms the chemical structure, chiroptical methods are required to confirm the identity and purity of the specific enantiomer.
Polarimetry: Measuring Optical Rotation
Chiral molecules rotate the plane of polarized light. The direction and magnitude of this rotation are characteristic properties. As noted, (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone is levorotatory, exhibiting a specific rotation of -168° under standard conditions. Measuring the optical rotation of a synthesized batch and comparing it to the literature value provides a quick confirmation of the enantiomeric identity and a rough estimate of its purity.
Chiral High-Performance Liquid Chromatography (HPLC)
Chiral HPLC is the definitive analytical method for determining the enantiomeric purity or enantiomeric excess (ee) of a chiral sample.[13] The sample is passed through a column containing a chiral stationary phase (CSP). The two enantiomers interact differently with the CSP, causing them to travel through the column at different rates and thus be separated.
Workflow for Chiral Purity Analysis
A chromatogram showing a single, sharp peak confirms high enantiomeric purity. The presence of a second, smaller peak would indicate contamination with the (4R,5S) enantiomer, allowing for precise quantification of the enantiomeric excess.
Experimental Protocols
Trustworthiness in scientific reporting requires detailed and reproducible methodologies.
Synthesis of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone
This protocol is based on the common synthesis from (1R,2S)-(-)-norephedrine.
-
Apparatus Setup: Equip a round-bottom flask with a distillation head and a receiving flask cooled in an ice bath. Ensure the system is under an inert atmosphere (e.g., Nitrogen).
-
Reagent Charging: To the flask, add (1R,2S)-(-)-norephedrine (1.0 eq), diethyl carbonate (~2.3 eq), and anhydrous potassium carbonate (~2.1 eq).[14]
-
Reaction: Heat the reaction mixture in an oil bath to approximately 160°C. Ethanol will begin to distill and collect in the receiving flask. Monitor the distillation head temperature, which should remain around 80°C.[14]
-
Completion: The reaction is typically complete when ethanol distillation ceases (approx. 5 hours).[14]
-
Workup: Cool the mixture to room temperature. Dilute the solid mass with dichloromethane and wash sequentially with water (2x). Dry the organic layer over anhydrous magnesium sulfate.
-
Purification: Filter the drying agent and concentrate the filtrate in vacuo to yield a crude solid. Recrystallize the solid from a hexane-ethyl acetate mixture to afford the pure product as white crystals.[14]
General Protocol for NMR Sample Preparation and Analysis
-
Preparation: Accurately weigh approximately 5-10 mg of the purified solid and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard NMR tube.
-
Acquisition: Insert the sample into the NMR spectrometer. Acquire a ¹H spectrum, followed by a ¹³C spectrum. If necessary, run 2D experiments like COSY and HSQC to confirm proton-proton and proton-carbon correlations, respectively.
-
Processing: Process the resulting Free Induction Decay (FID) with appropriate Fourier transformation, phasing, and baseline correction.
-
Analysis: Calibrate the spectrum (e.g., to the residual solvent peak of CDCl₃ at 7.26 ppm for ¹H). Integrate the peaks, identify multiplicities, and assign signals to the corresponding nuclei in the molecule.
General Protocol for FT-IR Analysis (ATR)
-
Background Scan: Ensure the Attenuated Total Reflectance (ATR) crystal is clean and perform a background scan.
-
Sample Application: Place a small amount of the crystalline solid directly onto the ATR crystal.
-
Acquisition: Apply pressure to ensure good contact and acquire the sample spectrum.
-
Analysis: Identify the key absorption peaks and match them to the expected functional groups of the molecule.
Conclusion
The structural elucidation of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone is a case study in the power of a multi-faceted analytical approach. While foundational techniques like NMR, IR, and MS confirm the molecular connectivity and composition, they are insufficient on their own to verify the critical stereochemical information. Chiroptical methods, specifically polarimetry and chiral HPLC, are essential for confirming the enantiomeric identity and purity. For absolute, unequivocal proof of the three-dimensional structure, X-ray crystallography remains the ultimate arbiter. By synergistically applying these techniques, researchers can have full confidence in the identity, purity, and stereochemical integrity of this indispensable chiral auxiliary, ensuring the reliability and success of their asymmetric syntheses.
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